N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C25H17N5O5 and its molecular weight is 467.441. The purity is usually 95%.
BenchChem offers high-quality N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enaminone Precursors for Novel Azines and Azolotriazines
The study by Sanad & Mekky (2018) explores enaminones incorporating dibromobenzofuran moieties as versatile precursors for synthesizing novel azines and azolotriazines. This includes the synthesis of pyrazolo[5,1-c][1,2,4]triazines and benzimidazo[2,1-c][1,2,4]triazine derivatives containing a dibromobenzofuran-2-oyl moiety, demonstrating the utility of these compounds in creating a variety of heterocyclic compounds with potential pharmacological activities (Sanad & Mekky, 2018).
Novel Pyrazolopyrimidines Derivatives as Anticancer Agents
Rahmouni et al. (2016) synthesized a series of novel pyrazolopyrimidines derivatives and evaluated their anticancer and anti-5-lipoxygenase activities, indicating the potential of these compounds in developing new therapeutic agents. The structural-activity relationship (SAR) was discussed, highlighting the importance of the pyrazolopyrimidine scaffold in medicinal chemistry (Rahmouni et al., 2016).
Heterocyclic Compounds with Anti-avian Influenza Virus Activity
Research by Flefel et al. (2012) on heterocyclic compounds based on 3-(4-bromophenyl) azo-5-phenyl-2(3H)-furanone demonstrated promising antiviral activity against the H5N1 avian influenza virus. This highlights the potential application of these compounds in treating viral infections (Flefel et al., 2012).
Antibacterial and Antioxidant Activities of Novel Compounds
Sokmen et al. (2014) studied the antibacterial, antiurease, and antioxidant activities of novel 1,2,4-triazole Schiff base and amine derivatives, demonstrating the potential of these compounds in addressing various bacterial infections and oxidative stress-related conditions (Sokmen et al., 2014).
properties
IUPAC Name |
N-[5-(furan-2-yl)-2-(6-oxo-4-phenyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-1,3-benzodioxole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H17N5O5/c31-23-13-17(15-5-2-1-3-6-15)26-25(28-23)30-22(12-18(29-30)19-7-4-10-33-19)27-24(32)16-8-9-20-21(11-16)35-14-34-20/h1-13H,14H2,(H,27,32)(H,26,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNCWEXVAKXKCTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC(=NN3C4=NC(=CC(=O)N4)C5=CC=CC=C5)C6=CC=CO6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H17N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.